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Compound of Interest

Compound Name: 2-Acetyl-4(3H)-quinazolinone

Cat. No.: B098200

An In-depth Technical Guide to 2-Acetyl-4(3H)-quinazolinone

This technical guide provides a comprehensive overview of the known chemical properties,
synthesis methodologies, and potential biological significance of 2-Acetyl-4(3H)-
quinazolinone. The content is tailored for researchers, scientists, and professionals in the field
of drug development and medicinal chemistry, with a focus on presenting clear, structured data
and detailed experimental insights.

Core Chemical Properties

2-Acetyl-4(3H)-quinazolinone is a derivative of the quinazolinone heterocyclic system, which
is a core scaffold in numerous biologically active compounds[1][2]. While specific experimental
data for this particular analog is limited in publicly available literature, its fundamental properties
can be established from chemical databases.

Table 1: Physicochemical Properties of 2-Acetyl-4(3H)-quinazolinone
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Property Value Source
2-acetylquinazolin-4(3H)-

IUPAC Name N/A
one

Molecular Formula C10HsN202 [3]

Molecular Weight 188.18 g/mol [3]

Canonical SMILES

CC(=0)cl[nH]c2cceec2c(=0)n
1

[3]

InChl Key

WBCWEMVXRHQIBY-
UHFFFAOYSA-N

[3]

| CAS Number | Not explicitly found | N/A |

For comparative context, the properties of the closely related and more extensively studied

compound, 2-Methyl-4(3H)-quinazolinone, are provided below.

Table 2: Physicochemical Properties of 2-Methyl-4(3H)-quinazolinone (for comparison)

Property Value Source
Molecular Formula CoHsN20 [4][5]
Molecular Weight 160.17 g/mol [4]
Melting Point 231-233 °C 416171

Water Solubility

< 0.1 mg/mL (insoluble)

[6]

Solubility

Soluble in DMSO (50 mg/mL

with sonication)

[6]

| Appearance | White to off-white powder/crystal |[6] |

Synthesis and Experimental Protocols

While a specific protocol for 2-Acetyl-4(3H)-quinazolinone is not detailed in the surveyed

literature, a general and robust methodology for the synthesis of 2-substituted-4(3H)-
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quinazolinones can be adapted. The most common route involves the initial formation of a 2-
substituted-benzoxazin-4-one from anthranilic acid, followed by a condensation reaction.

Proposed Synthetic Pathway

A plausible synthesis for 2-Acetyl-4(3H)-quinazolinone would proceed in two main steps:

o Step 1: Synthesis of 2-acetylamino-benzoic acid. Anthranilic acid is reacted with an
acetylating agent, such as acetic anhydride or acetyl chloride, to form N-acetylanthranilic
acid.

e Step 2: Cyclization to form the quinazolinone ring. The intermediate from step 1 is then
cyclized. Acommon method involves reacting the N-acetylanthranilic acid with a source of
nitrogen, such as formamide or ammonia, often under heating, to yield the final 2-Acetyl-
4(3H)-quinazolinone product. An alternative common pathway involves first creating a
benzoxazinone intermediate from anthranilic acid and acetic anhydride, which then reacts
with an amine source[8][9].

Below is a generalized workflow for the synthesis of 2-substituted-4(3H)-quinazolinones, which
could be adapted for the target compound.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b098200?utm_src=pdf-body
https://www.benchchem.com/product/b098200?utm_src=pdf-body
https://www.benchchem.com/product/b098200?utm_src=pdf-body
https://www.tandfonline.com/doi/full/10.1080/17518253.2020.1741694
https://www.researchgate.net/figure/Scheme-2-Synthesis-of-the-2-methyl-3-substitutedquinazolin-43H-one-8a-q_fig3_316590760
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

General Synthesis Workflow for 2-Substituted-4(3H)-Quinazolinones

Acylating Agent

Anthranilic Acid (e.g., Acetic Anhydride)

Step 1: Acylation &
Ring Closure

Intermediate: Amine Source
2-Substituted-4H-3,1-benzoxazin-4-one (e.g., NH40OAc, Formamide)

Step 2: Amination &
Rearrangement

Final Product:
2-Substituted-4(3H)-quinazolinone

Click to download full resolution via product page

Caption: General synthetic route for 2-substituted-4(3H)-quinazolinones.

Detailed Experimental Protocol (General)

Materials:

Anthranilic acid

Acetic anhydride

Ammonium acetate or Formamide

Ethanol (for recrystallization)

Procedure:
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e Synthesis of 2-Methyl-4H-3,1-benzoxazin-4-one (Intermediate): A mixture of anthranilic acid
(2 mole) and acetic anhydride (1.2 moles) is heated under reflux for 2-3 hours[8]. The
reaction progress can be monitored by Thin Layer Chromatography (TLC). After completion,
the reaction mixture is cooled, and the precipitated solid is filtered, washed with a cold non-
polar solvent (like petroleum ether), and dried to yield the benzoxazinone intermediate.

¢ Synthesis of 2-Methyl-4(3H)-quinazolinone: The synthesized benzoxazinone (1 mole) is
mixed with a nitrogen source such as ammonium acetate (2 moles) in a suitable solvent like
glacial acetic acid or heated directly without a solvent[9][10]. The mixture is refluxed for 4-6
hours. Upon cooling, the solid product precipitates out. The crude product is then filtered,
washed with cold water, and purified by recrystallization from ethanol to afford the final 2-
substituted-4(3H)-quinazolinone[8].

Spectral Data Analysis

Specific spectral data for 2-Acetyl-4(3H)-quinazolinone is not available. However, the
characteristic spectral features of the 4(3H)-quinazolinone scaffold are well-documented from
studies of its derivatives.

Table 3: Expected Spectral Characteristics for the 4(3H)-Quinazolinone Core
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. Expected Range / Reference
Technique Feature .
Shift (ppm) Compound(s)
C=0 (Amide) 2-Aryl/Methyl
IR (cm™?) 1670 - 1700 o
Stretch derivatives[2][11]
2-Aryl/Methyl
C=N Stretch 1590 - 1610
derivatives[2]
) 2-Aryl/Methyl
Aromatic C-H Stretch 3030 - 3100

derivatives[2]

IH-NMR (ppm)

Aromatic Protons

(Quinazolinone ring)

0 7.1 - 8.2 (multiplets)

2-Methyl/Phenyl
derivatives[8][11]

N-H Proton (Amide)

0 11.5-12.6 (broad
singlet)

2-Phenyl
derivatives[12][13]

13C-NMR (ppm)

C=0 (Carbonyl
Carbon)

0 160 - 168

2-Aryl/Methyl
derivatives[2][8]

C2 (Carbon between

N atoms)

0 151 - 158

2-Aryl/Methyl
derivatives[2][8]

| | Aromatic Carbons | & 115 - 150 | 2-Aryl/Methyl derivatives[3][11] |

Biological Activity and Signaling Pathways

The 4(3H)-quinazolinone scaffold is recognized as a "privileged structure™ in medicinal

chemistry due to its ability to bind to various biological targets, exhibiting a wide array of

pharmacological activities[14][15].

Known Activities of the Quinazolinone Scaffold:

e Anticancer: Many quinazolinone derivatives function as kinase inhibitors, targeting enzymes

like EGFR, which are crucial in cell signaling pathways related to cell growth and
proliferation[16][17][18].

o Antimicrobial: The scaffold has been incorporated into compounds showing potent

antibacterial and antifungal properties[14][15][19].
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» Anti-inflammatory: Certain derivatives act as inhibitors of enzymes like cyclooxygenase
(COX), which are key mediators of inflammation[15].

 Antiviral: The quinazolinone nucleus is present in molecules investigated for activity against
various viruses, including HIV and Tobacco Mosaic Virus (TMV)[2][14].

o CNS Activity: Derivatives like methaqualone are known for their hypnotic and sedative effects
on the central nervous system[10][20].

While no specific biological targets or signaling pathways have been documented for 2-Acetyl-
4(3H)-quinazolinone itself, its structure is a viable starting point for designing new therapeutic
agents based on the established activities of the core scaffold.

Diverse Biological Targets of the 4(3H)-Quinazolinone Scaffold

4(3H)-Quinazolinone
Scaffold

Kinase Inhibition
(e.g., EGFR, PI3K)

i A
Anticancer Activity Antimicrobial Activity Anti-inflammatory Activity Antiviral Activity CNS Effects

Inflammatory Enzymes
(e.g., COX)

Microbial Enzymes Viral Proteins CNS Receptors

Click to download full resolution via product page
Caption: The 4(3H)-quinazolinone scaffold interacts with multiple biological targets.

Conclusion

2-Acetyl-4(3H)-quinazolinone is a chemical entity with established foundational properties,
such as molecular formula and weight. However, detailed experimental data regarding its
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physicochemical characteristics, spectral analysis, and specific biological activity are not
extensively reported in the scientific literature. The synthetic routes and general properties of
the broader quinazolinone class are well-understood, providing a solid framework for future
synthesis and investigation of this particular compound. Given the wide-ranging
pharmacological importance of the quinazolinone scaffold, 2-Acetyl-4(3H)-quinazolinone
represents a molecule of interest for further research and potential applications in drug
discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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